Cas no 1690494-88-2 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylcyclopropyl)-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylcyclopropyl)-, ethyl ester
• CAS No: 1690494-88-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5275518
• Update Time: 2025-05-21

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylcyclopropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylcyclopropyl)-, ethyl ester

• Inchi： 1S/C12H16N2O2/c1-4-16-12(15)10-8(3)6-13-11(14-10)9-5-7(9)2/h6-7,9H,4-5H2,1-3H3
• InChI Key： BJPQZRPYSYZLHS-UHFFFAOYSA-N
• SMILES： C1(C2CC2C)=NC=C(C)C(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylcyclopropyl)-, ethyl ester

Research Update on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylcyclopropyl)-, ethyl ester (CAS: 1690494-88-2)

The compound 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylcyclopropyl)-, ethyl ester (CAS: 1690494-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its promising pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis involving cyclopropanation and esterification, achieving a high yield and purity. The structural confirmation was performed using NMR spectroscopy and mass spectrometry, ensuring the accuracy of the synthesized product. This study provides a robust foundation for further industrial-scale production.

In terms of biological activity, preliminary in vitro assays have demonstrated that 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylcyclopropyl)-, ethyl ester exhibits moderate inhibitory effects on specific kinase enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs. However, further in vivo studies are required to validate its efficacy and safety profile.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in modulating cellular signaling pathways. The study revealed that the compound interacts with key protein targets, influencing downstream signaling cascades. This mechanistic insight opens new avenues for its application in targeted therapies, particularly for diseases with dysregulated signaling pathways, such as cancer and autoimmune disorders.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties. Researchers are currently investigating structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In summary, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylcyclopropyl)-, ethyl ester (CAS: 1690494-88-2) represents a versatile and promising candidate in drug discovery. Its synthetic accessibility, combined with its intriguing biological activity, positions it as a valuable tool for future therapeutic development. Continued research efforts will be essential to fully unlock its potential and address existing limitations.